![molecular formula C10H9N3O2 B2775820 1-benzyl-3-nitro-1H-pyrazole CAS No. 898053-27-5](/img/structure/B2775820.png)
1-benzyl-3-nitro-1H-pyrazole
Overview
Description
“1-benzyl-3-nitro-1H-pyrazole” is a chemical compound with the molecular formula C10H9N3O2 . It is a derivative of pyrazole, a five-membered heterocycle containing two nitrogen atoms . The compound is part of a large library of heterocyclic compounds that have promising agro-chemical, fluorescent, and biological potencies .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “1-benzyl-3-nitro-1H-pyrazole”, has been a subject of extensive research . Various synthetic approaches have been developed, including the use of new or advanced catalysts and environmentally friendly procedures . These methods often involve the reaction of diarylhydrazones and vicinal diols .
Molecular Structure Analysis
The molecular structure of “1-benzyl-3-nitro-1H-pyrazole” is characterized by a pyrazole ring, which is a five-membered aromatic heterocyclic compound with two adjacent nitrogen atoms . The aromatic nature of pyrazole systems arises from the delocalization of pi electrons over the ring .
Chemical Reactions Analysis
Pyrazole derivatives, including “1-benzyl-3-nitro-1H-pyrazole”, can undergo various chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions with terminal alkynes to form pyrazoles . They can also undergo oxidation reactions to form a wide variety of pyrazoles .
Scientific Research Applications
- Anticancer Properties : Researchers have explored the anticancer potential of 1-benzyl-3-nitro-1H-pyrazole derivatives. These compounds exhibit cytotoxic effects against cancer cells, making them promising candidates for drug development .
- Anti-inflammatory Agents : Some derivatives of this pyrazole scaffold possess anti-inflammatory properties, which could contribute to novel anti-inflammatory drug design .
- Pesticides and Herbicides : Pyrazole derivatives, including 1-benzyl-3-nitro-1H-pyrazole, have been investigated for their pesticidal and herbicidal activities. These compounds may serve as effective agents in crop protection .
- Electron Transport Materials : Researchers have explored the use of pyrazole derivatives in organic electronic devices. Their unique electronic properties make them suitable as electron transport materials .
- Biological Probes : 1-benzyl-3-nitro-1H-pyrazole can serve as a biochemical reagent in life science research. It may be used as a probe to study specific biological processes .
- Synthesis Strategies : Scientists have developed various methods for synthesizing pyrazole derivatives, including transition-metal-catalyzed reactions, photoredox reactions, and one-pot multicomponent processes. These methodologies contribute to the advancement of pyrazole-based research .
Medicinal Chemistry and Drug Development
Agriculture and Pest Control
Materials Science and Organic Electronics
Biochemical Research and Biological Probes
Synthetic Methodology and Reaction Development
Functional Materials and Nanotechnology
Safety and Hazards
The safety data sheet for a related compound, “3-Nitro-1H-pyrazole”, suggests that it is harmful if swallowed and causes serious eye damage . It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be worn when handling the compound .
Future Directions
Given the promising properties of pyrazole derivatives, there is a rise in the significance of designing novel pyrazoles, disclosing innovative routes for synthesizing pyrazoles, examining different potencies of pyrazoles, and seeking potential applications of pyrazoles . Future research may focus on these areas to develop more promising pyrazoles.
properties
IUPAC Name |
1-benzyl-3-nitropyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c14-13(15)10-6-7-12(11-10)8-9-4-2-1-3-5-9/h1-7H,8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUQVFBBHWLZERQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC(=N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-3-nitro-1H-pyrazole |
Synthesis routes and methods I
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Synthesis routes and methods II
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